Cas no 70400-77-0 (4-Piperidinol,4-(1-isoquinolinyl)-1-(phenylmethyl)-, 4-acetate)

• Product Name: 4-Piperidinol,4-(1-isoquinolinyl)-1-(phenylmethyl)-, 4-acetate
• CAS No: 70400-77-0
• MF: C₂₃H₂₄N₂O₂
• MW: 360.448865890503
• CID: 581730
• PubChem ID: 324069
• Update Time: 2025-04-19

4-Piperidinol,4-(1-isoquinolinyl)-1-(phenylmethyl)-, 4-acetate Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol,4-(1-isoquinolinyl)-1-(phenylmethyl)-, 4-acetate
• (1-benzyl-4-isoquinolin-1-ylpiperidin-4-yl) acetate
• NSC-287990
• 70400-77-0
• NSC287990
• DTXSID30314728

• Inchi： 1S/C23H24N2O2/c1-18(26)27-23(22-21-10-6-5-9-20(21)11-14-24-22)12-15-25(16-13-23)17-19-7-3-2-4-8-19/h2-11,14H,12-13,15-17H2,1H3
• InChI Key： ZXCNKOFMCKDVGP-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1(C2C3C=CC=CC=3C=CN=2)CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 360.18392
• Monoisotopic Mass: 360.183778
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4
• XLogP3: 3.7

Experimental Properties

• Density: 1.2
• Boiling Point: 508.1°Cat760mmHg
• Flash Point: 261.1°C
• Refractive Index: 1.64
• PSA: 42.43